Cas no 19057-68-2 (Prosapogenin B)

• Product Name: Prosapogenin B
• CAS No: 19057-68-2
• MF: C₃₉H₆₂O₁₂
• MW: 722.902393817902
• CID: 2042429
• PubChem ID: 163035150
• Update Time: 2025-04-21

Prosapogenin B Chemical and Physical Properties

Names and Identifiers

• (25R)-3β-(4-O-α-L-Rhamnopyranosyl-β-D-glucopyranosyloxy)spirosta-5-ene
• Prosapogenin B
• Progenin II
• [(25R)-Spirost-5-en-3β-yl]4-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside
• 19057-68-2
• (25R)-3beta-(4-O-alpha-L-Rhamnopyranosyl-beta-D-glucopyranosyloxy)spirosta-5-ene

• Inchi： 1S/C39H62O12/c1-18-8-13-39(46-17-18)19(2)28-26(51-39)15-25-23-7-6-21-14-22(9-11-37(21,4)24(23)10-12-38(25,28)5)48-36-33(45)31(43)34(27(16-40)49-36)50-35-32(44)30(42)29(41)20(3)47-35/h6,18-20,22-36,40-45H,7-17H2,1-5H3
• InChI Key： ZUMDKMTZYHACBK-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CO2)C(C)C2C1CC1C3CC=C4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)OC1C(C(C(C(C)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 722.42412741g/mol
• Monoisotopic Mass: 722.42412741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 51
• Rotatable Bond Count: 5
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 21
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 177Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins